Cas no 369627-02-1 (Phosphoric acid,3-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(hydroxymethyl)propylbis(1,1-dimethylethyl) ester)

• Product Name: Phosphoric acid,3-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(hydroxymethyl)propylbis(1,1-dimethylethyl) ester
• CAS No: 369627-02-1
• MF: C₁₈H₃₁ClN₅O₅P
• MW: 463.896003961563
• CID: 1480330
• Update Time: 2024-08-24

Phosphoric acid,3-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(hydroxymethyl)propylbis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,3-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(hydroxymethyl)propylbis(1,1-dimethylethyl) ester
• Phosphoric acid, 3-[2-chloro-6-(methylamino)-9H-purin-9-yl]-2-(hydroxymethyl)propyl bis(1,1-dimethylethyl) ester

• Inchi： 1S/C18H31ClN5O5P/c1-17(2,3)28-30(26,29-18(4,5)6)27-10-12(9-25)8-24-11-21-13-14(20-7)22-16(19)23-15(13)24/h11-12,25H,8-10H2,1-7H3,(H,20,22,23)
• InChI Key： AITISZLOBYGCBY-UHFFFAOYSA-N
• SMILES： P(OC(C)(C)C)(OC(C)(C)C)(OCC(CO)CN1C2C(N=C1)=C(NC)N=C(Cl)N=2)=O

Computed Properties

• Exact Mass: 463.17543

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 569.5±60.0 °C(Predicted)
• PSA: 120.62
• pka: 14.37±0.10(Predicted)